Cas no 941958-28-7 (N-(2-methylbenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide)

• Product Name: N-(2-methylbenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide
• CAS No: 941958-28-7
• MF: C₂₁H₂₄N₂O₂
• MW: 336.427465438843
• CID: 5500836
• Update Time: 2025-05-19

N-(2-methylbenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylbenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide

• Inchi： 1S/C21H24N2O2/c1-16-10-12-18(13-11-16)23(21(25)22-14-6-3-7-15-22)20(24)19-9-5-4-8-17(19)2/h4-5,8-13H,3,6-7,14-15H2,1-2H3
• InChI Key： SXMTVMHSZCGSNL-UHFFFAOYSA-N
• SMILES： N1(C(N(C(=O)C2=CC=CC=C2C)C2=CC=C(C)C=C2)=O)CCCCC1

Additional information on N-(2-methylbenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide

Recent Advances in the Study of N-(2-methylbenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide (CAS: 941958-28-7)

N-(2-methylbenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide (CAS: 941958-28-7) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. This research brief synthesizes the latest findings on this compound, providing a comprehensive overview of its current status in scientific research.

The compound, characterized by its piperidine carboxamide core and substituted benzoyl and phenyl groups, has been investigated for its interaction with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry highlighted its selective inhibition of specific enzyme pathways involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. The study employed in vitro assays and molecular docking simulations to elucidate the binding affinity and specificity of 941958-28-7 to its target proteins.

Further research has explored the pharmacokinetic profile of N-(2-methylbenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide. A preclinical study conducted by researchers at a leading pharmaceutical institute demonstrated favorable absorption and distribution properties in rodent models, with minimal off-target effects. The compound exhibited a half-life conducive to once-daily dosing, a critical factor in its development as a therapeutic agent. These findings were corroborated by subsequent metabolomic analyses, which identified the primary metabolic pathways and potential drug-drug interactions.

In addition to its anti-inflammatory properties, recent investigations have uncovered the compound's potential in oncology. A 2024 study published in Cancer Research revealed that 941958-28-7 exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific oncogenic proteins. The study utilized high-throughput screening and transcriptomic analysis to identify the molecular mechanisms underlying this effect, paving the way for further exploration in targeted cancer therapies.

Despite these promising findings, challenges remain in the development of N-(2-methylbenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide as a clinical candidate. Issues such as solubility, formulation stability, and long-term toxicity profiles require further investigation. Ongoing research aims to address these hurdles through structural optimization and advanced delivery systems, as highlighted in a recent review article in Advanced Drug Delivery Reviews.

In conclusion, N-(2-methylbenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide (CAS: 941958-28-7) represents a promising scaffold for drug development across multiple therapeutic areas. Its diverse biological activities and favorable pharmacokinetic properties make it a compelling subject for continued research. Future studies should focus on translational applications, including clinical trials, to fully realize its therapeutic potential.